Cas no 1352224-43-1 (1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one)
1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-Difluorophenyl)-2,2-difluoroethanone
- 1-(3,4-DIFLUORO-PHENYL)-2,2-DIFLUORO-ETHANONE
- 1-(3,4-difluorophenyl)-2,2-difluoro-ethanone
- 1-(3,4-Difluorophenyl)-2,2-difluoroethan-1-one
- 1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one
-
- MDL: MFCD20920682
- Inchi: 1S/C8H4F4O/c9-5-2-1-4(3-6(5)10)7(13)8(11)12/h1-3,8H
- InChI Key: CEMQTEDJSRGUPA-UHFFFAOYSA-N
- SMILES: FC1=C(C([H])=C([H])C(C(C([H])(F)F)=O)=C1[H])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 195
- XLogP3: 2.8
- Topological Polar Surface Area: 17.1
1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-328765-0.05g |
1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one |
1352224-43-1 | 0.05g |
$528.0 | 2023-09-04 | ||
| Enamine | EN300-328765-0.1g |
1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one |
1352224-43-1 | 0.1g |
$553.0 | 2023-09-04 | ||
| Enamine | EN300-328765-0.25g |
1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one |
1352224-43-1 | 0.25g |
$579.0 | 2023-09-04 | ||
| Enamine | EN300-328765-0.5g |
1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one |
1352224-43-1 | 0.5g |
$603.0 | 2023-09-04 | ||
| Enamine | EN300-328765-1.0g |
1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one |
1352224-43-1 | 1g |
$1686.0 | 2023-06-07 | ||
| Enamine | EN300-328765-2.5g |
1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one |
1352224-43-1 | 2.5g |
$1230.0 | 2023-09-04 | ||
| Enamine | EN300-328765-5.0g |
1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one |
1352224-43-1 | 5g |
$4890.0 | 2023-06-07 | ||
| Enamine | EN300-328765-10.0g |
1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one |
1352224-43-1 | 10g |
$7250.0 | 2023-06-07 | ||
| Enamine | EN300-328765-1g |
1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one |
1352224-43-1 | 1g |
$628.0 | 2023-09-04 | ||
| Enamine | EN300-328765-5g |
1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one |
1352224-43-1 | 5g |
$1821.0 | 2023-09-04 |
1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on 1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one
1-(3,4-Difluorophenyl)-2,2-Difluoroethan-1-one: A Comprehensive Overview
1-(3,4-Difluorophenyl)-2,2-difluoroethan-1-one (CAS No. 1352224-43-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluorophenyl group and a difluoroethanone moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of diseases such as cancer and neurodegenerative disorders.
The synthesis of 1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one involves a series of well-defined chemical reactions. One common approach involves the reaction of 3,4-difluorobenzaldehyde with difluoroacetic acid or its derivatives under specific conditions. The resulting product is then purified using techniques such as column chromatography to ensure high purity and yield. The detailed synthetic pathway and optimization of reaction conditions have been extensively studied and reported in the literature, providing a robust foundation for further research and development.
In terms of its physical and chemical properties, 1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one exhibits several notable characteristics. It is a solid at room temperature with a melting point ranging from 75 to 80°C. The compound is moderately soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. Its molecular weight is approximately 208.16 g/mol, and it has a density of around 1.4 g/cm³. These properties make it suitable for various analytical and preparative techniques used in chemical and pharmaceutical laboratories.
The biological activity of 1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one has been the subject of numerous studies. Recent research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, it has demonstrated promising results in modulating the activity of enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In preclinical studies, 1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one has exhibited favorable pharmacokinetic properties. It shows good oral bioavailability and a reasonable half-life in animal models, suggesting its potential for further development as an oral therapeutic agent. Toxicity studies have also been conducted to assess its safety profile. These studies indicate that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in short-term toxicity assays.
The potential therapeutic applications of 1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one are not limited to cancer and neurodegenerative diseases. Recent advancements in medicinal chemistry have explored its use in other areas such as inflammation and metabolic disorders. For example, preliminary data suggest that this compound may have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This opens up new avenues for its use in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.
To further enhance its therapeutic potential, researchers are investigating various modifications to the core structure of 1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one. These modifications aim to improve its potency, selectivity, and pharmacokinetic properties. For instance, substituting different functional groups on the phenyl ring or altering the difluoroethanone moiety can lead to compounds with enhanced biological activity and reduced side effects.
In conclusion, 1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one (CAS No. 1352224-43-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in advancing drug discovery and development efforts.
1352224-43-1 (1-(3,4-difluorophenyl)-2,2-difluoroethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)